Cas no 889955-42-4 (2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine)

• Product Name: 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine
• CAS No: 889955-42-4
• MF: C₁₃H₈N₄O₃
• MW: 268.227622032166
• CID: 5362165
• Update Time: 2025-06-09

2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-5-pyrazin-2-yl-1,2,4-oxadiazole
• Pyrazine, 2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-
• 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine

• Inchi： 1S/C13H8N4O3/c1-2-10-11(19-7-18-10)5-8(1)12-16-13(20-17-12)9-6-14-3-4-15-9/h1-6H,7H2
• InChI Key： SJBXBIHOHUNLBA-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C4OCOC4=C3)N=2)=NC=CN=C1

Additional information on 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine

Comprehensive Overview of 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine (CAS No. 889955-42-4)

The compound 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine, identified by its CAS number 889955-42-4, is a heterocyclic organic molecule of significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a benzodioxole moiety fused with an oxadiazole and pyrazine ring, makes it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for novel heterocyclic compounds like 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine has surged due to their versatility in medicinal chemistry. The oxadiazole scaffold, in particular, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. This compound's benzodioxol-5-yl group further enhances its binding affinity to biological targets, making it a subject of intense study in the context of neuroprotective agents and anti-inflammatory drugs.

From a synthetic perspective, CAS 889955-42-4 is typically prepared through cyclization reactions involving precursor molecules with 1,2,4-oxadiazole and pyrazine functionalities. Its stability under physiological conditions and moderate solubility in organic solvents make it suitable for further derivatization. Researchers are also investigating its potential as a fluorescent probe due to its conjugated system, which could be leveraged in bioimaging applications.

The growing interest in 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine aligns with broader trends in precision medicine and targeted therapy. As the scientific community seeks compounds with high selectivity and minimal off-target effects, this molecule's modular structure offers opportunities for optimization. Its CAS number 889955-42-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, 889955-42-4 has potential applications in material science, particularly in the development of organic semiconductors. Its extended π-conjugation and electron-rich heterocycles contribute to interesting electronic properties, which are being explored for use in OLEDs and sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

In conclusion, 2-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpyrazine represents a compelling case study in modern chemical research. Its structural features, synthetic accessibility, and diverse potential applications make it a valuable subject for ongoing investigation. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in drug development and functional materials.